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Compound of Interest

Compound Name: PCS1055 dihydrochloride

Cat. No.: B609861

This document provides crucial safety and logistical information for the proper disposal of
PCS1055 dihydrochloride, catering to researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure safe handling and
mitigate environmental impact.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for PCS1055 dihydrochloride was not
available at the time of this writing. The following procedures are based on available safety
data for this compound and general best practices for the disposal of hazardous research
chemicals. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with local, state, and federal
regulations.

Chemical and Safety Data Summary

For quick reference, the table below summarizes the key quantitative data available for
PCS1055 dihydrochloride.
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Property Value Source
Molecular Formula C27H32N4 - 2HCI Sigma-Aldrich[1]
Molecular Weight 485.49 g/mol Sigma-Aldrich[1]

H413: May cause long lasting ) ]
Hazard Codes o Sigma-Aldrich[1], PubChem][2]
harmful effects to aquatic life

P273: Avoid release to the
environment.P501: Dispose of
Precautionary Codes contents/container in Sigma-Aldrich[1]

accordance with local

regulations.
Hazard Classifications Aquatic Chronic 4 Sigma-Aldrich[1]
Storage Temperature 2-8°C Sigma-Aldrich[3]
Solubility H20: 5 mg/mL (warmed) Sigma-Aldrich[1]

Experimental Protocols: Proper Disposal
Methodology

The primary hazard associated with PCS1055 dihydrochloride is its potential for long-lasting
harmful effects on aquatic life[1][2]. Therefore, the disposal procedure must prioritize
preventing its release into the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling PCS1055 dihydrochloride for disposal, ensure you are wearing appropriate
PPE. Based on general laboratory safety protocols for handling chemical powders and
solutions, this should include:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to protect clothing and skin.
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» Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
may be necessary.

Step 2: Waste Collection
e Solid Waste:
o Carefully sweep up any solid PCS1055 dihydrochloride, avoiding dust generation.

o Place the solid waste into a clearly labeled, sealed container. The label should include the
chemical name ("PCS1055 dihydrochloride") and the relevant hazard warning
("Hazardous to the Aquatic Environment").

e Liquid Waste (Solutions):
o Do not pour solutions containing PCS1055 dihydrochloride down the drain.

o Collect all agueous and organic solutions containing this compound in a designated,
sealed, and clearly labeled hazardous waste container. The label should specify the
chemical name, concentration, and solvent.

e Contaminated Materials:

o Any materials that have come into contact with PCS1055 dihydrochloride, such as
pipette tips, weigh boats, and contaminated gloves or paper towels, should be considered
hazardous waste.

o Place these items in a sealed bag or container that is clearly labeled for hazardous waste
disposal.

Step 3: Container Decontamination

Empty containers of PCS1055 dihydrochloride must be properly decontaminated before
disposal or recycling.

e Triple Rinse:
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o Rinse the empty container with a suitable solvent (e.g., water, if the subsequent waste
stream is aqueous) at least three times.

o Collect the rinsate as hazardous liquid waste. Do not dispose of the rinsate down the
drain.

o Container Disposal:

o After triple rinsing, the container can be disposed of according to your institution's
guidelines for decontaminated chemical containers. In some cases, this may allow for
recycling.

Step 4: Storage of Waste

» Store all waste containers containing PCS1055 dihydrochloride in a designated hazardous
waste accumulation area.

o Ensure the storage area is secure and away from drains and sources of water.
Step 5: Final Disposal

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

e Provide the waste manifest with all necessary information about the chemical.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
PCS1055 dihydrochloride.
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Start: Handling PCS1055 Dihydrochloride
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Caption: Disposal workflow for PCS1055 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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